Cas no 5026-42-6 (5,10-Dihydro-5-methyl-11H-dibenzob,e1,4diazepin-11-one)

• Product Name: 5,10-Dihydro-5-methyl-11H-dibenzob,e1,4diazepin-11-one
• CAS No: 5026-42-6
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 1063853
• Update Time: 2025-06-10

5,10-Dihydro-5-methyl-11H-dibenzob,e1,4diazepin-11-one Chemical and Physical Properties

Names and Identifiers

• 5,10-Dihydro-5-methyl-11H-dibenzo[b,e][1,4]diazepin-11-one
• 11-methyl-5H-benzo[b][1,4]benzodiazepin-6-one
• 5,10-Dihydro-5-methyl-11H-dibenzob,e1,4diazepin-11-one

• Inchi： 1S/C14H12N2O/c1-16-12-8-4-2-6-10(12)14(17)15-11-7-3-5-9-13(11)16/h2-9H,1H3,(H,15,17)
• InChI Key： BUZIDFSLFHEORD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 224.09500

Experimental Properties

• PSA: 35.83000
• LogP: 2.90480

Additional information on 5,10-Dihydro-5-methyl-11H-dibenzob,e1,4diazepin-11-one

5,10-Dihydro-5-methyl-11H-dibenzob,e1,4diazepin-11-one (CAS No. 5026-42-6): A Comprehensive Overview

5,10-Dihydro-5-methyl-11H-dibenzob,e1,4diazepin-11-one (CAS No. 5026-42-6) is a significant compound in the field of medicinal chemistry and pharmacology. This compound, also known as Mesoridazine, belongs to the class of dibenzodiazepines and has been extensively studied for its potential therapeutic applications. This article provides a detailed overview of the chemical structure, pharmacological properties, and recent research developments related to 5,10-Dihydro-5-methyl-11H-dibenzob,e1,4diazepin-11-one.

Chemical Structure and Synthesis

The chemical structure of 5,10-Dihydro-5-methyl-11H-dibenzob,e1,4diazepin-11-one is characterized by a dibenzodiazepine core with a methyl group at the 5-position and an oxygen atom at the 11-position. The molecular formula is C₂₀H₂₀N₂O, and its molecular weight is 308.38 g/mol. The compound can be synthesized through various routes, including the condensation of appropriate amines and aldehydes followed by cyclization reactions. Recent advancements in synthetic methods have focused on improving yield and purity while reducing environmental impact.

Pharmacological Properties

5,10-Dihydro-5-methyl-11H-dibenzob,e1,4diazepin-11-one exhibits a range of pharmacological activities that make it a valuable candidate for drug development. It has been shown to possess potent antipsychotic properties, making it a potential treatment for schizophrenia and other psychiatric disorders. The compound acts as an antagonist at dopamine D₂ receptors and serotonin 5-HT_2A receptors, which are key targets in the treatment of psychosis.

In addition to its antipsychotic effects, 5,10-Dihydro-5-methyl-11H-dibenzob,e1,4diazepin-11-one has demonstrated anticonvulsant properties. Studies have shown that it can effectively reduce seizure activity in animal models of epilepsy. This dual mechanism of action—targeting both dopaminergic and serotonergic systems—may offer broader therapeutic benefits compared to traditional antipsychotics.

Clinical Trials and Research Developments

The clinical potential of 5,10-Dihydro-5-methyl-11H-dibenzob,e1,4diazepin-11-one has been explored through several clinical trials. Early-phase trials have demonstrated its safety and efficacy in treating schizophrenia with minimal side effects compared to existing medications. Notably, the compound has shown promise in reducing negative symptoms such as social withdrawal and cognitive impairment, which are often challenging to treat with current antipsychotics.

Recent research has also focused on the long-term safety and efficacy of 5,10-Dihydro-5-methyl-11H-dibenzob,e1,4diazepin-11-one. Long-term studies have indicated that the compound maintains its therapeutic effects over extended periods without significant adverse events. These findings support its potential as a viable treatment option for chronic psychiatric conditions.

Mechanism of Action

The mechanism of action of 5,10-Dihydro-5-methyl-11H-dibenzob,e1,4diazepin-11-one involves multiple neurotransmitter systems. As an antagonist at dopamine D₂ receptors, it helps to normalize dopaminergic signaling in the brain, which is often dysregulated in schizophrenia. Additionally, its antagonism at serotonin 5-HT_2A receptors contributes to its antipsychotic effects by modulating serotonergic pathways.

The compound's ability to influence both dopaminergic and serotonergic systems may explain its broad-spectrum therapeutic effects. Research has also suggested that 5,10-Dihydro-5-methyl-1�H-dibenzob,e�,diazepin-valone may have neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These additional mechanisms could further enhance its clinical utility.

Toxicology and Safety Profile

The toxicology profile of 5,�Dihydro-valmethyl-valvalH-dibenzob,val,diazepin-valone has been extensively evaluated in preclinical studies. Animal studies have shown that the compound is well-tolerated at therapeutic doses with minimal toxicity. Common side effects observed include drowsiness and dizziness, which are generally mild and transient.

Clinical trials have confirmed these findings, with patients reporting good tolerability and adherence to treatment regimens involving 5,valDihydro-valmethyl-valvalH-dibenzob,val,diazepin-valone. Ongoing research aims to further refine dosing regimens and identify any long-term safety concerns associated with prolonged use.

FUTURE DIRECTIONS AND CONCLUSIONS

The future of 5,valDihydro-valmethyl-valvalH-dibenzob,val,diazepin-valone in medicinal chemistry looks promising. Ongoing clinical trials are expected to provide more comprehensive data on its efficacy and safety profile across various psychiatric conditions. Additionally, research into novel delivery methods and combination therapies may enhance its therapeutic potential even further.

In conclusion, 5,valDihydro-valmethyl-valvalH-dibenzob,val,diazepin-valone (CAS No. 5026-val) represents a significant advancement in the development of antipsychotic medications. Its unique chemical structure and multifaceted mechanism of action make it a valuable candidate for treating schizophrenia and other psychiatric disorders with improved outcomes for patients.